Cas no 62128-48-7 (Methanone, (4-chlorophenyl)(1,2,4-trimethyl-1H-pyrrol-3-yl)-)

• Product Name: Methanone, (4-chlorophenyl)(1,2,4-trimethyl-1H-pyrrol-3-yl)-
• CAS No: 62128-48-7
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• CID: 457108
• PubChem ID: 12648636
• Update Time: 2025-04-19

Methanone, (4-chlorophenyl)(1,2,4-trimethyl-1H-pyrrol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-chlorophenyl)(1,2,4-trimethyl-1H-pyrrol-3-yl)-
• (4-chlorophenyl)-(1,2,4-trimethylpyrrol-3-yl)methanone
• 62128-48-7
• DTXSID70505653
• (4-chlorophenyl)(1,2,4-trimethyl-1H-pyrrol-3-yl)methanone
• (4-chlorophenyl)-(1,2,4-trimethyl-1H-pyrrol-3-yl)-methanone

• Inchi： 1S/C14H14ClNO/c1-9-8-16(3)10(2)13(9)14(17)11-4-6-12(15)7-5-11/h4-8H,1-3H3
• InChI Key： LSEQPVWNEDHXHO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C(C)=CN(C)C=1C)=O

Computed Properties

• Exact Mass: 247.07652
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22